2-(7-Nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid

Specification

• CAS No.: 1267029-54-8
• Molecular Formula: C10H9NO6
• Molecular Weight: 239.18 g/mol
• IUPAC Name: 2-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)acetic acid
• Standard InChI: InChI=1S/C10H9NO6/c12-10(13)4-6-3-8-9(17-2-1-16-8)5-7(6)11(14)15/h3,5H,1-2,4H2,(H,12,13)
• Standard InChI Key: YXBNHCODFVRXJK-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])CC(=O)O
• Canonical SMILES: C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])CC(=O)O

Introduction

Parameter	Value
CAS Number	1267029-54-8
Molecular Formula	C₁₀H₉NO₆
Molecular Weight	239.18 g/mol
IUPAC Name	(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
InChI Key	YXBNHCODFVRXJK-UHFFFAOYSA-N
MDL Number	MFCD19374245

Table 1: Identification parameters of 2-(7-Nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid

Structural Characteristics and Properties

The molecular structure of 2-(7-Nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid features a benzodioxin core with specific functional groups that determine its chemical reactivity and potential applications.

Structural Features

The compound contains several key structural elements:

• A benzodioxin ring system (2,3-dihydro-1,4-benzodioxin)

• A nitro group at the 7-position

• An acetic acid moiety at the 6-position

These structural features contribute to the compound's chemical properties and potential biological activities.

Physical and Chemical Properties

The physical and chemical properties of 2-(7-Nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid include:

• Physical state: Powder

• Solubility: Limited detailed information is available, but the compound's functional groups suggest potential solubility in organic solvents

• Storage temperature: Room temperature is suitable for storage

• Stability: Stable under recommended storage conditions and normal handling procedures

• Reactivity: Potential reactivity with strong oxidizing agents

Synthesis and Preparation Methods

General Synthetic Approaches

The synthesis of 2-(7-Nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid typically involves modification of the benzodioxin ring to introduce the nitro and acetic acid functionalities. This can be achieved through various organic synthesis methods, as described below.

Biological Activities and Applications

Research Applications

The compound's structural similarity to other benzodioxin derivatives suggests potential applications in various research contexts:

• As a chemical building block or intermediate in organic synthesis

• In structure-activity relationship studies of benzodioxin derivatives

• As a subject of chemical and biological investigations to explore its specific properties

Related Compounds with Demonstrated Activities

Research involving structurally similar benzodioxin derivatives has shown promising results. For instance, dihydropyrimidinone derivatives linked with 1,4-benzodioxane moiety have demonstrated hepatoprotective properties. In a carbon tetrachloride (CCl₄)-induced hepatotoxicity rat model, such compounds showed dose-dependent decreases in elevated biochemical parameters, reduced lipid profiles, and improved high-density lipoprotein (HDL) levels.

Specifically, compound 4-(4-nitrophenyl)-5-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-3,4-dihydropyrimidin-2(1H)-one demonstrated significant hepatoprotective activity, decreasing malondialdehyde (MDA) level and increasing nonprotein thiol (NP-SH) and total protein (TP) in liver tissues.

Research Context and Future Directions

While specific research focusing directly on 2-(7-Nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid is limited, the compound belongs to a class with expanding research interest. Benzodioxin derivatives have been explored in various pharmacological contexts, suggesting potential directions for future research on this specific compound.

The structural features of 2-(7-Nitro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid, particularly the combination of the benzodioxin core with the nitro and acetic acid functionalities, present opportunities for investigating its specific biological activities and potential applications in medicinal chemistry and related fields.

Further research might focus on:

• Comprehensive evaluation of its biological activities

• Structure-activity relationship studies

• Potential applications as a synthetic intermediate for developing compounds with enhanced pharmacological properties

• Comparative studies with structurally related compounds that have demonstrated biological activities